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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

G907 Uncured Epoxy Spill Response Guide

This technical support center provides detailed guidance for researchers, scientists, and drug
development professionals on the proper procedures for cleaning up uncured G907 epoxy
spills in a laboratory setting. Adherence to these protocols is crucial for maintaining a safe and
compliant laboratory environment.

Frequently Asked Questions (FAQSs)

Q1: What are the immediate first aid measures if | come into contact with G907 epoxy?

Al:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
any contaminated clothing and wash it before reuse. If irritation or a rash develops, seek
medical attention.[1]

o Eye Contact: Immediately flush your eyes with plenty of water for at least 15 minutes. If you
are wearing contact lenses, remove them if it is safe to do so and continue rinsing. Seek
immediate medical attention.[1][2]

« Inhalation: If you inhale vapors or mists, move to an area with fresh air. If you experience
difficulty breathing, seek medical attention.

 Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1][2]
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Q2: What are the primary hazards associated with uncured G907 epoxy?

A2: Uncured G907 epoxy can cause severe skin burns, eye damage, and may lead to an
allergic skin reaction.[2] It is harmful if swallowed.[2] The resin component (Part A) is
considered an environmental hazard and is toxic to aquatic life with long-lasting effects.

Q3: What personal protective equipment (PPE) is required when cleaning a G907 epoxy spill?

A3: Appropriate PPE is mandatory to prevent exposure. This includes, but is not limited to,
nitrile gloves, safety goggles or a face shield, and a lab coat or chemical-resistant apron. For
larger spills or in poorly ventilated areas, a respirator may be necessary.

Q4: Can | dispose of uncured G907 epoxy in the regular trash or down the drain?

A4: No, you should never pour uncured epoxy down the drain as it can clog plumbing and harm
the environment.[3] Uncured epoxy is considered hazardous waste. All spill-related materials
must be collected, properly labeled, and disposed of according to your institution's hazardous
waste disposal procedures.[4][5][6] The recommended method of disposal is to allow the resin
and hardener to cure completely, after which it can be disposed of as non-hazardous solid
waste.[6][7][8]

Q5: What solvents are effective for cleaning uncured G907 epoxy?

A5: Isopropyl alcohol (IPA) and acetone are effective solvents for dissolving uncured epoxy
resin.[4][9][10][11] For cleaning laboratory work surfaces, acetone is often recommended.[12]
Always ensure adequate ventilation when using these solvents.

Quantitative Data Summary
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Parameter Value/Recommendation Source(s)

Personal Protective Equipment

(PPE)
Gloves Nitrile [L3][14][15][16][17]
Eye Protection Safety Goggles / Face Shield [2]
) ] Lab Coat / Chemical-Resistant
Protective Clothing [2]
Apron

Cleanup Solvents
Primary Solvent Isopropyl Alcohol (IPA) [41191[10]
Secondary Solvent (for

) Acetone [419011]
stubborn residue)
Disposal
Uncured Epoxy Hazardous Waste [4115][6]
Cured Epoxy Non-Hazardous Solid Waste [61[71[8]

Experimental Protocol: Uncured G907 Epoxy Spill
Cleanup

This protocol outlines the step-by-step methodology for cleaning a small to moderately sized
spill of uncured G907 epoxy in a laboratory setting.

1.0 Objective

To safely and effectively clean and decontaminate a surface following a spill of uncured G907
epoxy, while minimizing personnel exposure and environmental impact.

2.0 Materials

o Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, face shield, lab coat.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.armbrustusa.com/blogs/news/are-nitrile-gloves-solvent-resistant
https://www.soscleanroom.com/blog/nitrile-gloves-and-their-chemical-resistance/
https://www.intcoglove.com/news/understanding-chemical-resistance-are-nitrile-gloves-truly-chemical-resistant
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://aibonsafety.com/chemical-resistance-guide-the-importance-of-nitrile-gloves/
https://www.miller-stephenson.com/wp-content/uploads/sds/907B.pdf
https://www.miller-stephenson.com/wp-content/uploads/sds/907B.pdf
https://allanchem.com/epoxy-resin-spill-cleanup-checklist/
https://www.unioncomposites.com/How-do-you-clean-up-after-using-epoxy-resin.html
https://resiners.com/blogs/resiners-guide/how-to-clean-epoxy-resin
https://allanchem.com/epoxy-resin-spill-cleanup-checklist/
https://www.unioncomposites.com/How-do-you-clean-up-after-using-epoxy-resin.html
https://www.origchem.com/new_detail/how-to-clean-up-epoxy-resin.html
https://allanchem.com/epoxy-resin-spill-cleanup-checklist/
https://www.google.com/sorry/index?continue=https://www.youtube.com/watch%3Fv%3DAGcnmtZZQxQ&q=EgSTtsn-GO7hisgGIjCNcV1t8z_mCo0YmYWkrvee9gkNP4UC--AhvTZRFkIP0V2r0YPYCe2vmsQuvIikXssyAnJSWgFD
https://m.youtube.com/shorts/LJhXqULuWN4
https://m.youtube.com/shorts/LJhXqULuWN4
https://m.youtube.com/shorts/l0muMi40gPE
https://m.youtube.com/watch?v=7Oa_3RyiPxo
https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Spill Kit: Absorbent pads or materials (e.g., sand, cat litter), plastic scraper, hazardous waste
disposal bags, labels.

Cleaning Solvents: Isopropyl alcohol (99%), Acetone.
Cleaning Supplies: Paper towels, disposable cloths.

Waste Container: Designated and labeled hazardous waste container.

3.0 Procedure

Immediate Response and Area Isolation: 1.1. Alert personnel in the immediate vicinity of the
spill. 1.2. If the spill is large or in a poorly ventilated area, evacuate the lab and contact your
institution's Environmental Health and Safety (EHS) department. 1.3. For manageable spills,
ensure the area is well-ventilated by opening a fume hood sash or increasing air exchange.

Donning Personal Protective Equipment (PPE): 2.1. Put on two pairs of nitrile gloves, safety

goggles, a face shield, and a lab coat.

Containment and Initial Cleanup: 3.1. Contain the spill to prevent it from spreading further.
Use absorbent materials from the spill kit to create a dike around the spill. 3.2. Use a plastic
scraper to gently scoop up the bulk of the uncured epoxy. Avoid using metal scrapers that
could scratch the work surface. 3.3. Place the collected epoxy and any grossly contaminated
absorbent materials into a designated hazardous waste bag.

Solvent Cleaning: 4.1. Apply isopropyl alcohol to a disposable cloth or paper towel. 4.2.
Working from the outside edge of the spill towards the center, wipe the remaining epoxy
residue. This technique prevents the further spread of the contaminant. 4.3. For stubborn or
tacky residues, acetone can be used in a similar manner. Be mindful that acetone is more
volatile and flammable. 4.4. Continue to wipe the area with solvent-dampened cloths until all

visible traces of the epoxy are removed.

Final Decontamination: 5.1. After the bulk of the epoxy has been removed with solvents,
wash the area with warm, soapy water. 5.2. Dry the surface with clean paper towels.

Waste Disposal: 6.1. Place all contaminated materials, including used gloves, absorbent
pads, cloths, and the plastic scraper, into the hazardous waste bag. 6.2. Seal the bag and
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label it clearly as "Hazardous Waste: Uncured G907 Epoxy Spill Debris.” 6.3. Store the
waste in a designated satellite accumulation area for hazardous waste pickup, following your

institution's guidelines.

» Doffing Personal Protective Equipment (PPE): 7.1. Remove PPE in the correct order to avoid
self-contamination (e.g., outer gloves, face shield, goggles, lab coat, inner gloves). 7.2.
Wash hands thoroughly with soap and water.

Logical Workflow for G907 Epoxy Spill Cleanup
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Caption: Workflow for cleaning uncured G907 epoxy spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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